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Compound Name: Rebaudioside G

Cat. No.: B1342904 Get Quote

An In-Depth Technical Guide to the Solubility and Stability Profiles of Steviol Glycosides with a

Focus on Rebaudioside G

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This technical guide provides a comprehensive overview of the solubility and

stability of steviol glycosides. It is important to note that while this guide is centered on

Rebaudioside G, specific quantitative data for this minor steviol glycoside is limited in current

scientific literature. Therefore, this document leverages data from closely related and well-

studied steviol glycosides, such as Rebaudioside A and Stevioside, to provide illustrative

examples and establish general principles for the entire class of compounds. The experimental

protocols provided are generally applicable for the characterization of steviol glycosides.

Introduction to Rebaudioside G
Rebaudioside G is a minor steviol glycoside found in the leaves of the Stevia rebaudiana

Bertoni plant.[1] Like other steviol glycosides, it is a diterpenoid glycoside with a steviol

backbone, which is responsible for its sweet taste. As a minor component, it is present in much

smaller quantities than the major glycosides such as Stevioside and Rebaudioside A. While

research into the sweetening properties of minor steviol glycosides is ongoing, detailed

physicochemical data, including solubility and stability profiles for Rebaudioside G, are not

extensively available. However, based on the behavior of other steviol glycosides, it is

predicted to be a high-intensity, non-caloric sweetener. This guide aims to provide a framework

for understanding and evaluating the solubility and stability of Rebaudioside G by examining

the characteristics of the broader steviol glycoside family.
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Solubility Profiles of Steviol Glycosides
The solubility of steviol glycosides is a critical factor in their application in food, beverage, and

pharmaceutical formulations. Generally, their solubility is influenced by their chemical structure

(specifically the number and type of sugar moieties), the solvent system, temperature, and the

physical form of the glycoside (crystalline vs. amorphous).

Aqueous Solubility
The aqueous solubility of many steviol glycosides is relatively low at room temperature, which

can present challenges in formulation. For instance, the hydrate forms of some rebaudiosides

are significantly less soluble than their anhydrous or amorphous counterparts.

Solubility in Organic Solvents and Mixtures
Ethanol and aqueous ethanol mixtures are common solvents used in the extraction and

purification of steviol glycosides. The solubility in these systems is highly dependent on the

solvent ratio and temperature.

Table 1: Solubility of Selected Steviol Glycosides in Water and Ethanol
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Steviol Glycoside Solvent Temperature (°C) Solubility (g/L)

Rebaudioside A Water 5 - 50 < 8.0[2]

Water 23 ~8.0 (0.8% w/v)[3]

Water (hydrate) 23 ~1.0 (0.1% w/v)[3]

Ethanol 5 - 50 < 4.0[2]

Stevioside Water 5 - 50 < 8.0[2]

Ethanol 5 40.5[2]

Ethanol 50 281.3[2]

Rebaudioside C Water 23
1.0 - 2.0 (0.1-0.2%

w/v)[3]

Rebaudioside D Water 23
1.0 - 2.0 (0.1-0.2%

w/v)[3]

Rebaudioside M Water (crystalline) 25 1.0 (0.1 g/100 mL)[4]

Water (amorphous) 25
11.0 - 13.0 (1.1-1.3%)

[4]

Water

(thermodynamic

equilibrium)

25 2.6 (0.26%)[4]

Table 2: Solubility of Rebaudioside A and Stevioside in Ethanol:Water Mixtures
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Steviol Glycoside
Ethanol:Water
Ratio (w/w)

Temperature (°C) Solubility (g/L)[2]

Rebaudioside A 30:70 5 7.1

50 156.8

70:30 5 56.2

50 213.7

Stevioside 30:70 5 4.5

50 177.8

70:30 5 42.2

50 310.3

Stability Profiles of Steviol Glycosides
The stability of steviol glycosides under various conditions such as pH, temperature, and light

exposure is crucial for their use in processed foods and beverages. In general, steviol

glycosides are considered to be heat-stable and stable over a wide pH range.[5]

pH Stability
Steviol glycosides are generally stable in the pH range of most food and beverage products.

However, degradation can occur under strongly acidic conditions, particularly when combined

with high temperatures.

Thermal Stability
Most steviol glycosides exhibit good thermal stability, making them suitable for use in products

that undergo pasteurization or other heat treatments.

Table 3: Stability of Selected Steviol Glycosides under Various Conditions

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.researchgate.net/publication/307608759_Solubility_of_Stevioside_and_Rebaudioside_A_in_water_ethanol_and_their_binary_mixtures
https://www.mdpi.com/1420-3049/28/3/1258
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Steviol Glycoside Condition Observation

Rebaudioside A
Citric acid solution (pH 2.6),

4°C and 22°C
Stable for up to 4 months.[6]

Citric acid solution (pH 2.6),

37°C

Begins to decompose after 2

months.[6]

Soft drinks, 80°C
Degradation increases as pH

decreases from 3.5 to 2.4.[7]

Stevioside Citric acid solutions
More thermally stable than

Rebaudioside A.[6]

Soft drinks, 80°C
Up to 70% degradation after

72 hours.[8]

Rebaudioside M General
Stability is very similar to

Rebaudioside A.[4]

Experimental Protocols
The following are detailed methodologies for determining the solubility and stability of steviol

glycosides like Rebaudioside G.

Protocol for Solubility Determination (Shake-Flask
Method)
This method is widely used to determine the equilibrium solubility of a compound in a given

solvent.

Preparation of Supersaturated Solutions: An excess amount of the steviol glycoside powder

is added to a known volume of the solvent (e.g., deionized water, ethanol, or a specific

buffer) in a sealed container.

Equilibration: The containers are placed in a constant temperature shaker bath and agitated

for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is reached.
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Phase Separation: The solutions are allowed to stand at the same constant temperature to

allow the undissolved solid to settle. Alternatively, the samples can be centrifuged or filtered

to separate the solid and liquid phases.

Quantification: An aliquot of the clear supernatant is carefully removed, diluted appropriately,

and the concentration of the dissolved steviol glycoside is determined using a validated

analytical method, typically High-Performance Liquid Chromatography with UV detection

(HPLC-UV).

Data Analysis: The solubility is expressed in units such as g/L or mg/mL. The experiment is

repeated at different temperatures to determine the temperature-dependent solubility profile.

Protocol for Stability Assessment (Accelerated Stability
Study)
This protocol is designed to evaluate the stability of a steviol glycoside under specific stress

conditions (e.g., pH and temperature).

Sample Preparation: A stock solution of the steviol glycoside is prepared in the desired

medium (e.g., a specific buffer solution of known pH). The initial concentration of the steviol

glycoside is accurately determined.

Incubation: Aliquots of the solution are placed in sealed, inert vials and stored in

temperature-controlled chambers at various temperatures (e.g., 4°C, 25°C, 40°C, and 60°C).

Time-Point Sampling: At specified time intervals (e.g., 0, 1, 2, 4, 8, and 12 weeks), a vial

from each temperature condition is removed.

Analysis: The concentration of the remaining steviol glycoside in each sample is quantified

using a stability-indicating HPLC method. The formation of any degradation products should

also be monitored.

Kinetic Analysis: The degradation kinetics are determined by plotting the natural logarithm of

the concentration of the steviol glycoside versus time. If the plot is linear, the degradation

follows first-order kinetics, and the degradation rate constant (k) can be calculated from the

slope of the line. The shelf-life (t90), which is the time it takes for 10% of the compound to

degrade, can then be calculated.
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Visualizations
Experimental Workflow for Solubility Determination

Workflow for Solubility Determination
Preparation of Supersaturated Solution

(Excess Rebaudioside G in Solvent)

Equilibration
(Constant Temperature Shaking)

24-72 hours

Phase Separation
(Centrifugation/Filtration)

Quantification of Supernatant
(HPLC-UV)

Data Analysis
(Solubility Calculation)

Click to download full resolution via product page

Caption: Workflow for determining the equilibrium solubility of Rebaudioside G.

Experimental Workflow for Stability Assessment
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Workflow for Stability Assessment
Sample Preparation

(Rebaudioside G in Buffered Solution)

Incubation at Various Temperatures
(e.g., 4°C, 25°C, 40°C)

Time-Point Sampling
(e.g., 0, 1, 2, 4, 8, 12 weeks)

Over time

Analysis
(HPLC for Potency and Degradants)

Kinetic and Shelf-Life Analysis

Click to download full resolution via product page

Caption: Workflow for assessing the stability of Rebaudioside G over time.

Conclusion and Future Directions
Rebaudioside G, a minor steviol glycoside, holds potential as a natural, non-caloric sweetener.

However, a comprehensive understanding of its physicochemical properties, particularly its

solubility and stability, is essential for its successful application in various products. The current

body of scientific literature has a notable gap in specific quantitative data for Rebaudioside G.

The data and protocols presented in this guide, based on well-studied analogous steviol

glycosides, provide a robust framework for researchers and drug development professionals to

initiate their own investigations into the properties of Rebaudioside G. Further research is

imperative to fully characterize the solubility and stability profiles of this and other minor steviol
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glycosides, which will be crucial for unlocking their full potential in the food, beverage, and

pharmaceutical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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